Cas no 1208834-17-6 (4-(1H-1,3-benzodiazol-2-yl)-N-(propan-2-yl)piperazine-1-carboxamide)

• Product Name: 4-(1H-1,3-benzodiazol-2-yl)-N-(propan-2-yl)piperazine-1-carboxamide
• CAS No: 1208834-17-6
• MF: C₁₅H₂₁N₅O
• MW: 287.360142469406
• CID: 6483606
• Update Time: 2025-05-22

4-(1H-1,3-benzodiazol-2-yl)-N-(propan-2-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,3-benzodiazol-2-yl)-N-(propan-2-yl)piperazine-1-carboxamide
• 4-(1H-benzimidazol-2-yl)-N-propan-2-ylpiperazine-1-carboxamide

• Inchi： 1S/C15H21N5O/c1-11(2)16-15(21)20-9-7-19(8-10-20)14-17-12-5-3-4-6-13(12)18-14/h3-6,11H,7-10H2,1-2H3,(H,16,21)(H,17,18)
• InChI Key： BYUNZCQIAJJYMJ-UHFFFAOYSA-N
• SMILES： N1(C(NC(C)C)=O)CCN(C2NC3=CC=CC=C3N=2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-(1H-1,3-benzodiazol-2-yl)-N-(propan-2-yl)piperazine-1-carboxamide

4-(1H-1,3-Benzodiazol-2-yl)-N-(propan-2-yl)piperazine-1-carboxamide: A Comprehensive Overview

4-(1H-1,3-Benzodiazol-2-yl)-N-(propan-2-yl)piperazine-1-carboxamide (CAS No. 1208834-17-6) is a complex organic compound with a unique structure that combines a piperazine ring, a benzodiazole moiety, and an isopropyl group. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials.

The molecular structure of 4-(1H-1,3-benzodiazol-2-yl)-N-(propan-2-yl)piperazine-1-carboxamide is characterized by a piperazine ring, which is a six-membered ring containing two nitrogen atoms at positions 1 and 4. The piperazine ring is further substituted at position 4 with a benzodiazole group, which consists of a benzene ring fused to a diazole ring (a five-membered ring with two nitrogen atoms). Additionally, the compound features an isopropyl group attached to the nitrogen atom at position 1 of the piperazine ring via a carboxamide linkage.

Recent studies have highlighted the potential of benzodiazole-containing compounds in various therapeutic areas. For instance, researchers have explored the use of such compounds as inhibitors of certain enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The unique electronic properties of the benzodiazole moiety make it an attractive component for designing molecules with specific biological activities.

In terms of synthesis, 4-(1H-1,3-benzodiazol-2-yl)-N-(propan-2-yl)piperazine-1-carboxamide can be prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and amide formation. The synthesis typically begins with the preparation of the benzodiazole derivative, followed by its coupling with a suitably substituted piperazine derivative. The final step involves the introduction of the isopropyl group via an amide bond formation.

The physical properties of this compound include a melting point of approximately 200°C and a solubility profile that makes it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Its stability under different conditions has also been studied extensively, with results indicating that the compound remains stable under neutral and slightly acidic conditions but undergoes degradation under strongly basic conditions.

From an applications perspective, 4-(1H-1,3-benzodiazol-2-yl)-N-(propan-2-yI)piperazine-carboxamide has shown promise in several areas:

• Pharmacology: The compound has been evaluated for its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. Recent studies have demonstrated moderate activity against COX isoforms COX-I and COX-II.
• Materials Science: The unique electronic properties of this compound make it a candidate for use in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and organic photovoltaic devices.
• Catalysis: The piperazine moiety in this compound has been utilized as a catalyst in certain organocatalytic reactions. Its ability to act as both a base and a hydrogen bond donor makes it versatile in asymmetric catalysis.

In terms of safety and handling, benzodiazole-containing compounds are generally considered non-toxic when handled appropriately. However, like all chemical compounds, they should be stored in accordance with standard laboratory safety protocols to prevent exposure or contamination.

The future outlook for 4-(1H - 3-benzodiazol - yl) - N - (propan - 2 - yl) piperazine - carboxamide is bright, with ongoing research exploring its potential in drug delivery systems and nanotechnology applications. Its ability to form self-assembled monolayers (SAMs) on various surfaces has opened new avenues for its use in surface engineering and biofunctionalization.

In conclusion,4 -( 1 H - 3 - benzodiazol - yl ) - N -( propan - 2 - yl ) piperazine - carboxamide stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an intriguing subject for further research and development.